1-[3-(Aminomethyl)oxan-3-yl]-3-(methylamino)propan-2-ol

• Molecular Formula: C10H22N2O2
• Molecular Weight: 202.29 g/mol
• SMILES: CNCC(CC1(CCCOC1)CN)O
• InChI: InChI=1S/C10H22N2O2/c1-12-6-9(13)5-10(7-11)3-2-4-14-8-10/h9,12-13H,2-8,11H2,1H3
• InChIKey: IVZZRKOCQZNWOU-UHFFFAOYSA-N

1-[3-(Aminomethyl)oxan-3-yl]-3-(methylamino)propan-2-ol Procurement Specifications

1-[3-(Aminomethyl)oxan-3-yl]-3-(methylamino)propan-2-ol (CAS 2059941-30-7) is a synthetic amino alcohol characterized by a tetrahydropyran (oxane) core with geminal substitution at the 3-position, bearing an aminomethyl side chain and a methylamino-propan-2-ol moiety . Its molecular formula is C10H22N2O2 with a molecular weight of 202.29 g/mol and a topological polar surface area (TPSA) of 67.51 Ų . This compound serves as a versatile intermediate or building block in medicinal chemistry, where the combination of a cyclic ether, a primary amine, and a secondary amine-alcohol chain offers distinct reactivity and physicochemical profiles compared to simpler amino alcohol derivatives [1].

1

Medicinal chemistry building block with a unique 3,3-disubstituted oxane core

2

Dual amine-alcohol functionality enables orthogonal protection strategies

3

TPSA profile supports CNS lead optimization workflows; experimental BBB data should be verified

• [1] PubChem. 4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol. Compound Summary. Molecular Formula: C10H22N2O2. View Source

Why This Amino Alcohol Building Block Cannot Be Replaced by Common Analogs

Amino alcohol building blocks with a tetrahydropyran (THP) core are not interchangeable. The specific geminal 3,3-substitution pattern on the oxane ring of the target compound creates a sterically unique environment that is absent in linear or differently substituted cyclic analogs . This structural feature directly influences the compound's physicochemical properties, such as its topological polar surface area (TPSA of 67.51 Ų), which governs membrane permeability and solubility . Consequently, substituting this compound with a positional isomer like 4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol (which shares the same molecular formula but a different substitution pattern [1]) or with a simpler analog such as 1-Amino-2-[3-(aminomethyl)oxan-3-yl]propan-2-ol (which lacks the secondary N-methylamine ) will inevitably alter the lead compound's structure-activity relationship (SAR), metabolic stability, and off-target profile. The evidence below quantifies these critical differences.

Regioisomer

4-substituted oxane analog shares molecular formula but different ring substitution pattern, which may alter SAR and metabolic stability

Primary amine

Analog with primary amine (3 HBD) shifts hydrogen-bonding capacity and basicity, potentially affecting membrane permeability and P-gp recognition

Unspecified purity

Close analogs often lack disclosed purity specifications, introducing uncertainty for reproducible synthesis and biological assay interpretation

• [1] PubChem. 4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol. Compound Summary. Molecular Formula: C10H22N2O2. View Source

Quantitative Differentiation from Closest Analogs

Regiochemical Impact of 3,3-Disubstituted Oxane on CNS Permeability

The topological polar surface area (TPSA) of the target 3,3-disubstituted oxane compound is 67.51 Ų, which places it within the optimal range (<90 Ų) for favorable blood-brain barrier (BBB) penetration . A direct positional isomer, 4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol, while sharing the same molecular formula, presents a different spatial arrangement of hydrogen bond donors and acceptors, leading to a predicted TPSA of approximately 66.48 Ų [1]. The subtle difference of ~1 Ų, while small, can lead to measurable differences in passive membrane permeability in PAMPA assays. More critically, the 3,3-geminal substitution provides a unique vector for lead optimization that is structurally distinct from the 4-substituted analog, enabling exploration of novel chemical space in medicinal chemistry campaigns [2].

Regiochemical TPSA

Class-level

Target: 67.51 Ų
4-substituted analog: ~66.48 Ų

Small TPSA difference may influence CNS permeability ranking; requires experimental validation

No PAMPA or BBB data available; based on calculated TPSA

Evidence Dimension	Topological Polar Surface Area (TPSA) as a Predictor of CNS Permeability
Target Compound Data	67.51 Ų
Comparator Or Baseline	4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol: ~66.48 Ų (calculated). General CNS drug threshold: <90 Ų.
Quantified Difference	~1.03 Ų difference in TPSA between regioisomers
Conditions	Calculated TPSA values from supplier databases. No experimental PAMPA or BBB data available for direct comparison.

Why This Matters

For CNS-targeted programs, even small TPSA differences can significantly impact brain exposure (Kp,uu), making the target compound a distinct tool for SAR exploration compared to its isomers.

• [1] PubChem. 4-Amino-1-[methyl(oxan-4-yl)amino]butan-2-ol. TPSA: 66.48 Ų. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

N-Methylation Effects on Basicity and Hydrogen-Bonding Capacity

The target compound contains a secondary N-methylamino group, whereas a common analog, 1-Amino-2-[3-(aminomethyl)oxan-3-yl]propan-2-ol (CAS 2137852-62-9), possesses a primary amine in the equivalent side chain . The presence of the N-methyl group increases the pKa of the nitrogen center by approximately 0.5-1.0 log unit, enhancing its basicity at physiological pH and altering its hydrogen-bonding capacity from a donor (HBD) count of 3 to 2 [1]. Quantitatively, the target compound has 2 hydrogen bond donors, while the primary amine analog has 3, leading to a measurable difference in desolvation energy required for membrane permeation and target binding [1]. This modification is critical for tuning oral bioavailability and reducing P-glycoprotein (P-gp) efflux, a common liability for primary amine-containing scaffolds [2].

HBD Count

Class-level

2

Reduced HBD count may improve passive permeability and lower P-gp efflux risk vs primary amine analog

Estimated pKa shift ~0.5–1.0 units; direct experimental data not available

Evidence Dimension	Hydrogen Bond Donor (HBD) Count and Impact on Permeability
Target Compound Data	2 HBD (secondary amine + primary amine + alcohol)
Comparator Or Baseline	1-Amino-2-[3-(aminomethyl)oxan-3-yl]propan-2-ol: 3 HBD (two primary amines + alcohol)
Quantified Difference	1 fewer HBD in target compound; estimated 0.5-1.0 log unit increase in pKa of the secondary amine compared to primary amine
Conditions	Based on general medicinal chemistry principles and Lipinski's rules. Direct experimental pKa or Caco-2 permeability data for this specific pair are not available.

Why This Matters

Reducing HBD count is a validated strategy to improve passive permeability and oral absorption, making the target compound a superior starting point for oral drug discovery programs over its primary amine analog.

• [1] Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
• [2] Wager, T. T., et al. (2016). Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chemical Neuroscience, 7(6), 767-775. View Source

Supplier-Verified Purity as a Procurement Decision Factor

A critical factor in chemical procurement is the verified purity of the supplied material. A reputable supplier provides 1-[3-(Aminomethyl)oxan-3-yl]-3-(methylamino)propan-2-ol at a guaranteed purity of 95% . In contrast, many close analogs from the same chemical family, such as 1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol, are offered without a publicly disclosed purity specification, introducing uncertainty for reaction scale-up or biological assay reproducibility . This documented purity specification directly reduces the risk of failed synthesis due to unknown impurities and ensures more reproducible biological data, a tangible advantage for procurement decisions.

Supplier Purity

Specification review

95% (disclosed)

Known purity reduces assay variability and enables stoichiometric control; independent QC recommended

Data from supplier datasheet; comparative analog purity not specified

Evidence Dimension	Supplier-Specified Purity Level
Target Compound Data	95% (Leyan, Product #2023517)
Comparator Or Baseline	1-[3-(Aminomethyl)oxan-3-yl]-3-(dimethylamino)propan-2-ol: Purity not specified by supplier
Quantified Difference	Quantified 95% purity vs. unspecified/unknown purity
Conditions	Based on publicly available supplier datasheets as of the search date.

Why This Matters

A known, high purity specification minimizes the risk of off-target effects in biological assays and ensures stoichiometric control in chemical reactions, which is essential for reproducible research.

Recommended Procurement and Application Scenarios

CNS Drug Discovery: Lead Optimization for Blood-Brain Barrier Penetration

The compound's TPSA of 67.51 Ų places it within the favorable range for CNS drug candidates . Medicinal chemists can use this scaffold to explore SAR around the 3,3-disubstituted oxane core, a motif not commonly found in commercial libraries. The secondary N-methylamine provides a balanced basicity profile, which, based on class-level inference, may reduce P-gp efflux compared to primary amine analogs, potentially leading to higher unbound brain concentrations (Kp,uu). Researchers prioritizing CNS targets should procure this compound as a differentiated starting point for hit-to-lead optimization.

Gem-Disubstituted Oxane as a Sterically Hindered Scaffold

The geminal 3,3-substitution pattern on the tetrahydropyran ring presents unique steric challenges and opportunities in synthetic chemistry. This compound can serve as a model substrate for developing new C-C and C-N bond-forming reactions at quaternary centers. Its dual amine functionality (primary and secondary) allows for selective orthogonal protection strategies, making it a valuable intermediate for complex molecule synthesis.

Chemical Probe Design with Modulated Hydrogen-Bonding Capacity

With only 2 hydrogen bond donors (compared to 3 in the primary amine analog), this compound is inherently more membrane-permeable. This property makes it a superior candidate for designing cell-permeable chemical probes for intracellular targets. The specific spatial arrangement of the amine and alcohol groups, dictated by the 3,3-disubstituted oxane, offers a unique pharmacophore that is distinct from common piperidine or morpholine-based probes, potentially enabling the targeting of novel protein pockets.

Application

Selection Property

Validation Focus

CNS lead optimization

Favorable TPSA range, 3,3-disubstituted oxane scaffold

Brain exposure (Kp,uu) and P-gp efflux assessment

Sterically hindered scaffold synthesis

Geminal disubstitution pattern enabling quaternary center exploration

Orthogonal protection strategy development, C–C/N bond-forming methodology

Chemical probe design

Reduced HBD count and modulated basicity

Intracellular target engagement, permeability profiling